Ethyl chloro[(2,4-dichlorophenyl)hydrazono]acetate

• Molecular Formula: C10H9Cl3N2O2
• Molecular Weight: 295.5 g/mol
• IUPAC Name: ethyl 2-chloro-2-[(2,4-dichlorophenyl)hydrazinylidene]acetate
• InChI: InChI=1S/C10H9Cl3N2O2/c1-2-17-10(16)9(13)15-14-8-4-3-6(11)5-7(8)12/h3-5,14H,2H2,1H3
• InChI Key: MTWAKBYVMJYUSU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=NNC1=C(C=C(C=C1)Cl)Cl)Cl

Description

Ethyl chloro[(2,4-dichlorophenyl)hydrazono]acetate is a useful research compound. Its molecular formula is C10H9Cl3N2O2 and its molecular weight is 295.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2,4-dichloroaniline (1 g, 6.17 mmol) and concentrated hydrochloric acid (1.5 ml) in ice (1.5 ml) a solution of NaNO2 (0.460 mg, 6.68 mmol) in water (0.8 ml) is slowly added and the mixture is stirred for 1 h at 0-5° C. Then, this solution is added over a cold mixture of NaOAc (1.64 g, 19.6 mmol), ethanol (26 ml) and ethyl-2-chloro-3-oxobutanoate (1.0 g, 6.06 mmol) and let stirring for 1 hour until the formed precipitate is collected by filtration, washed with ethanol and dichloromethane and dried in vacuo to give the yellow solid ethyl 2-chloro-2-(2-(2,4-dichlorophenyl)hydrazono)acetate (70-80% yield), which is used in the next step without any further purification.